Cas no 102842-51-3 (4-(2-(Dipropylamino)ethyl)indoline-2,3-dione)
4-(2-(Dipropylamino)ethyl)indoline-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-(Dipropylamino)ethyl)indoline-2,3-dione
- 1H-Indole-2,3-dione,4-[2-(dipropylamino)ethyl]-
- Ropinirole dione
- 4-[2-(Dipropylamino)ethyl]-1H-indole-2,3-dione
- 4-[2-(Dipropylamino)ethyl]isatin
- Ropinirole Impurity C
- SKF 96266
- 3-Oxo Ropinirole (Ropinirole Impurity C)
- 1H-INDOLE-2,3-DIONE, 4-[2-(DIPROPYLAMINO)ETHYL]-
- 1H-Indole-2,3-dione, 4-(2-(dipropylamino)ethyl)-
- FT-0769087
- CS-0440014
- SCHEMBL4784901
- UNII-YYS2T4IOIB
- DTXSID70145538
- AKOS016005121
- YYS2T4IOIB
- ROPINIROLE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
- SB64714
- 4-[2-(dipropylamino)ethyl]-1h-indol-2,3-dione
- SKF-96266
- 102842-51-3
- SC1389
- Q27294788
- 4-(2-(dipropylamino)ethyl)-1h-indole-2,3-dione
- A896692
- DTXCID5068029
- ROPINIROLE HYDROCHLORIDE IMPURITY A (EP IMPURITY)
- DA-22935
-
- MDL: MFCD18252324
- Inchi: 1S/C16H22N2O2/c1-3-9-18(10-4-2)11-8-12-6-5-7-13-14(12)15(19)16(20)17-13/h5-7H,3-4,8-11H2,1-2H3,(H,17,19,20)
- InChI Key: VBMMNCUKXRDGAZ-UHFFFAOYSA-N
- SMILES: O=C1C(NC2C=CC=C(C=21)CCN(CCC)CCC)=O
Computed Properties
- Exact Mass: 274.16826
- Monoisotopic Mass: 274.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- Density: 1.112
- PSA: 49.41
- LogP: 2.62390
4-(2-(Dipropylamino)ethyl)indoline-2,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147764-5g |
4-(2-(dipropylamino)ethyl)indoline-2,3-dione |
102842-51-3 | 95% | 5g |
$371 | 2021-08-05 | |
| Chemenu | CM147764-1g |
4-(2-(dipropylamino)ethyl)indoline-2,3-dione |
102842-51-3 | 95% | 1g |
$100 | 2023-11-26 | |
| Chemenu | CM147764-5g |
4-(2-(dipropylamino)ethyl)indoline-2,3-dione |
102842-51-3 | 95% | 5g |
$316 | 2023-11-26 | |
| Alichem | A199008032-5g |
4-(2-(Dipropylamino)ethyl)indoline-2,3-dione |
102842-51-3 | 95% | 5g |
$355.20 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1235645-250mg |
4-(2-(Dipropylamino)ethyl)indoline-2,3-dione |
102842-51-3 | 95% | 250mg |
$1665 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1235645-1g |
4-(2-(Dipropylamino)ethyl)indoline-2,3-dione |
102842-51-3 | 95% | 1g |
$2370 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1235645-5g |
4-(2-(Dipropylamino)ethyl)indoline-2,3-dione |
102842-51-3 | 95% | 5g |
$6955 | 2023-09-04 | |
| eNovation Chemicals LLC | K07851-1g |
4-(2-(dipropylamino)ethyl)indoline-2,3-dione hydrochloride |
102842-51-3 | >95% | 1g |
$590 | 2025-02-18 | |
| eNovation Chemicals LLC | K07851-5g |
4-(2-(dipropylamino)ethyl)indoline-2,3-dione hydrochloride |
102842-51-3 | >95% | 5g |
$1980 | 2025-02-18 | |
| eNovation Chemicals LLC | K07851-1g |
4-(2-(dipropylamino)ethyl)indoline-2,3-dione hydrochloride |
102842-51-3 | >95% | 1g |
$590 | 2024-05-23 |
4-(2-(Dipropylamino)ethyl)indoline-2,3-dione Related Literature
-
Konstantinos D. Zissis,Richard G. Brereton,Richard Escott Analyst 1997 122 1007
-
Konstantinos D. Zissis,Richard G. Brereton,Richard Escott Analyst 1998 123 1165
Additional information on 4-(2-(Dipropylamino)ethyl)indoline-2,3-dione
Introduction to 4-(2-(Dipropylamino)ethyl)indoline-2,3-dione (CAS No. 102842-51-3) in Modern Chemical Biology
The compound 4-(2-(Dipropylamino)ethyl)indoline-2,3-dione (CAS No. 102842-51-3) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its indoline core and functionalized dione group, has garnered attention due to its unique structural features and promising biological activities. The presence of a dipropylamino side chain enhances its solubility and interactability with biological targets, making it a valuable scaffold for drug discovery initiatives.
In recent years, the exploration of indoline derivatives has expanded dramatically, driven by their versatility in modulating various biological pathways. The dione moiety in 4-(2-(Dipropylamino)ethyl)indoline-2,3-dione introduces a site for diverse chemical modifications, enabling the synthesis of analogs with tailored properties. Such modifications are crucial for optimizing pharmacokinetic profiles, enhancing binding affinity, and improving overall therapeutic efficacy.
One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases play a pivotal role in numerous cellular processes, and dysregulation of their activity is implicated in a wide range of diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that derivatives of indoline-2,3-diones can effectively inhibit specific kinases by binding to their active sites. The dipropylamino group in 4-(2-(Dipropylamino)ethyl)indoline-2,3-dione contributes to its ability to interact with the ATP-binding pockets of kinases, potentially leading to potent inhibitory effects.
Furthermore, the compound’s structural framework allows for further functionalization to explore its role in other therapeutic areas. For instance, modifications at the indoline ring can introduce hydrophilic or hydrophobic groups, influencing membrane permeability and metabolic stability. Such fine-tuning is essential for developing molecules that exhibit favorable pharmacokinetic properties, ensuring better bioavailability and reduced toxicity.
Recent advances in computational chemistry have accelerated the design and optimization of indoline-based compounds like 4-(2-(Dipropylamino)ethyl)indoline-2,3-dione. Molecular docking simulations and virtual screening have enabled researchers to predict binding affinities and identify promising lead structures with high accuracy. These computational tools complement traditional experimental approaches, streamlining the drug discovery process and reducing time-to-market for novel therapeutics.
The synthesis of 4-(2-(Dipropylamino)ethyl)indoline-2,3-dione involves multi-step organic reactions that highlight the compound’s synthetic accessibility while maintaining high purity standards. Key synthetic strategies include condensation reactions to form the indoline core followed by functional group transformations to introduce the dione moiety and the dipropylamino side chain. Advances in catalytic methods have further refined these synthetic routes, making them more efficient and environmentally sustainable.
In conclusion,4-(2-(Dipropylamino)ethyl)indoline-2,3-dione (CAS No. 102842-51-3) stands as a promising candidate in chemical biology research due to its versatile structure and potential biological activities. Its applications in kinase inhibition and other therapeutic areas underscore its significance as a molecular scaffold for drug discovery initiatives. As research continues to uncover new functionalities and synthetic pathways for this compound,4-(2-(Dipropylamino)ethyl)indoline-2,3-dione is poised to play an increasingly important role in advancing therapeutic solutions across multiple domains.
102842-51-3 (4-(2-(Dipropylamino)ethyl)indoline-2,3-dione) Related Products
- 79183-65-6(7-Ethyl-1H-indole-2,3-dione)
- 34934-05-9(4-ethyl-2,3-dihydro-1H-indole-2,3-dione)
- 39603-24-2(5,7-dimethyl-2,3-dihydro-1H-indole-2,3-dione)
- 608-05-9(5-methyl-2,3-dihydro-1H-indole-2,3-dione)
- 100487-79-4(1H-Indole-2,3-dione,4,5-dimethyl-)
- 49820-06-6(4,6-dimethyl-1H-indole-2,3-dione)
- 42816-53-5(5-Aminoisatin)
- 90924-07-5(6-ethyl-2,3-dihydro-1H-indole-2,3-dione)
- 73816-46-3(5,6-dimethyl-2,3-dihydro-1H-indole-2,3-dione)
- 91-56-5(Isatin)